4-Methyl-6-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-(propan-2-yl)pyrimidine

• IUPAC Name: 4-methyl-2-propan-2-yl-6-(4-prop-2-ynylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C15H22N4/c1-5-6-18-7-9-19(10-8-18)14-11-13(4)16-15(17-14)12(2)3/h1,11-12H,6-10H2,2-4H3
• InChI Key: ULWTZUSRMGZDEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(C)C)N2CCN(CC2)CC#C
• Molecular Formula: C15H22N4
• Molecular Weight: 258.36 g/mol

Description

The compound “4-Methyl-6-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-(propan-2-yl)pyrimidine” is a derivative of pyrimidine. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of similar compounds involves a stirred solution of certain precursors and potassium carbonate in chloroform. Propargyl bromide is then added at room temperature and heated to reflux for several hours under a nitrogen atmosphere.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name. It contains a pyrimidine ring which is a heterocyclic aromatic ring system, similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Future Directions

The future directions for this compound could involve further exploration of its neuroprotective and anti-inflammatory properties. It could potentially be developed as a therapeutic agent for neurodegenerative diseases, ischemic stroke, and traumatic brain injury.